Cas no 1565691-47-5 (4-cyclopropyl-5-(2-methylbutan-2-yl)-4H-1,2,4-triazole-3-sulfonyl chloride)

• Product Name: 4-cyclopropyl-5-(2-methylbutan-2-yl)-4H-1,2,4-triazole-3-sulfonyl chloride
• CAS No: 1565691-47-5
• MF: C₁₀H₁₆ClN₃O₂S
• MW: 277.770939826965
• CID: 6203567
• PubChem ID: 104018763
• Update Time: 2025-11-06

4-cyclopropyl-5-(2-methylbutan-2-yl)-4H-1,2,4-triazole-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• EN300-782763
• 1565691-47-5
• 4-cyclopropyl-5-(2-methylbutan-2-yl)-4H-1,2,4-triazole-3-sulfonyl chloride

• Inchi： 1S/C10H16ClN3O2S/c1-4-10(2,3)8-12-13-9(17(11,15)16)14(8)7-5-6-7/h7H,4-6H2,1-3H3
• InChI Key： LMQVVHDNXBWHCB-UHFFFAOYSA-N
• SMILES： ClS(C1=NN=C(C(C)(C)CC)N1C1CC1)(=O)=O

Computed Properties

• Exact Mass: 277.0651756g/mol
• Monoisotopic Mass: 277.0651756g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 73.2Ų

Additional information on 4-cyclopropyl-5-(2-methylbutan-2-yl)-4H-1,2,4-triazole-3-sulfonyl chloride

Professional Introduction to Compound with CAS No. 1565691-47-5 and Product Name: 4-cyclopropyl-5-(2-methylbutan-2-yl)-4H-1,2,4-triazole-3-sulfonyl chloride

Compound with the CAS number 1565691-47-5, specifically identified as 4-cyclopropyl-5-(2-methylbutan-2-yl)-4H-1,2,4-triazole-3-sulfonyl chloride, represents a significant advancement in the field of chemical and pharmaceutical research. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The molecular framework of this compound incorporates a triazole core, which is a well-documented scaffold in drug discovery, known for its versatility in binding to biological targets and modulating biological pathways.

The presence of a sulfonyl chloride functional group at the 3-position of the triazole ring introduces a high reactivity that makes this compound a valuable intermediate in synthetic chemistry. Sulfonyl chlorides are widely recognized for their ability to participate in nucleophilic substitution reactions, enabling the facile introduction of various substituents into the molecular structure. This reactivity is particularly advantageous in the context of drug development, where functional group transformations are often required to optimize pharmacokinetic and pharmacodynamic properties.

Moreover, the 4-cyclopropyl and 5-(2-methylbutan-2-yl) substituents appended to the triazole ring contribute to the compound's overall steric and electronic environment. The cyclopropyl group is known to enhance metabolic stability by resisting oxidative degradation, a critical factor in ensuring the efficacy and shelf-life of pharmaceutical compounds. On the other hand, the 2-methylbutan-2-yl side chain introduces bulkiness and lipophilicity, which can influence solubility and membrane permeability—key parameters in drug design.

In recent years, there has been a surge in research focused on triazole derivatives due to their broad spectrum of biological activities. These activities include antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The specific configuration of 4-cyclopropyl-5-(2-methylbutan-2-yl)-4H-1,2,4-triazole-3-sulfonyl chloride positions it as a promising candidate for further exploration in these therapeutic areas. Studies have demonstrated that modifications at the 3-position of the triazole ring can significantly alter its biological profile, making sulfonyl chloride-substituted triazoles particularly interesting for medicinal chemists.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The sulfonyl chloride moiety allows for easy derivatization through reactions such as amidation or alkylation, enabling the creation of novel scaffolds with tailored properties. This flexibility is crucial in modern drug discovery pipelines, where high-throughput screening often requires libraries of compounds with diverse structures.

The synthesis of 4-cyclopropyl-5-(2-methylbutan-2-yl)-4H-1,2,4-triazole-3-sulfonyl chloride involves multi-step organic transformations that highlight the compound's synthetic accessibility. The process typically begins with the preparation of a halogenated triazole precursor, followed by sulfonylation using chlorosulfonic acid or equivalent reagents. The introduction of the cyclopropyl and 2-methylbutan-2-yl groups can be achieved through nucleophilic substitution or other coupling strategies, depending on the synthetic route chosen.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's behavior. Molecular modeling studies indicate that the steric hindrance provided by the cyclopropyl group can influence binding interactions within biological targets. Additionally, the electronic properties modulated by the sulfonyl chloride moiety may play a role in stabilizing transition states during enzyme-catalyzed reactions. These insights are invaluable for guiding structure-based drug design efforts.

The pharmaceutical industry has shown increasing interest in triazole derivatives due to their potential therapeutic applications. For instance, certain triazole-containing drugs have demonstrated efficacy against resistant strains of pathogens by inhibiting essential metabolic pathways. The unique combination of substituents in 4-cyclopropyl-5-(2-methylbutan-2-yl)-4H-1,2,4-triazole-3-sulfonyl chloride suggests that it may exhibit similar properties while offering new opportunities for therapeutic intervention.

In conclusion, compound with CAS No. 1565691-47-5 stands as a testament to the innovative spirit driving modern chemical research. Its structural features not only make it an intriguing subject for academic study but also position it as a promising candidate for industrial applications. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly vital role in shaping the future of medicine.